Cas no 36600-72-3 (Ethyl 2-(4-Chlorobenzyl)-3-oxobutanoate)

• Product Name: Ethyl 2-(4-Chlorobenzyl)-3-oxobutanoate
• CAS No: 36600-72-3
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• MDL: MFCD03093820
• CID: 303931
• PubChem ID: 2757404
• Update Time: 2025-05-21

Ethyl 2-(4-Chlorobenzyl)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-acetyl-4-chloro-, ethyl ester
• 1-(ethoxycarbonyl)-1-(p-chlorobenzyl)-2-propanone
• 2-(4-CHLOROBENZYL)ACETOACETIC ACID ETHYL ESTER
• Ethyl 2-(4-chlorobenzyl)-3-oxobutanoate
• ethyl 2-[(4-chlorophenyl)methyl]-3-oxobutanoate
• 2-(4-Chlor-benzyl)-acetessigsaeure-aethylester
• 2-(4-chlorobenzyl)-3-oxobutyric acid ethyl ester
• 2-(4-chlorobenzyl)-3-oxo-butyric acid ethyl ester
• 2-(4-chloro-benzyl)-acetoacetic acid ethyl ester
• AC1MBVSE
• CTK4H6887
• KB-222546
• SureCN901733
• ethyl 2-(4-chlorobenzyl)-acetoacetate
• (+/-)-ethyl 2-(4-chlorobenzyl)-3-oxobutanoate
• AKOS016042316
• A823309
• DIETHYLETHYL(1-METHYLPROPYL)MALONATE
• ethyl2-(4-chlorobenzyl)-3-oxobutanoate
• FT-0639326
• 36600-72-3
• AKOS002673966
• SCHEMBL901733
• MFCD03093820
• DTXSID00373882
• ethyl 2-acetyl-3-(4-chlorophenyl)propanoate
• CS-0316063
• ethyl 2-(4-chlorobenzyl)acetoacetate
• ethyl 2-[(4-chlorophenyl)methyl]-3-oxo-butanoate
• 2-(4-Chlorobenzyl)-3-oxobutanoic acid ethyl ester
• HQZNZKQSSZWNEB-UHFFFAOYSA-N
• 2-(4-chlorobenzyl)acetoacetic ethyl ester
• DB-019438
• benzenepropanoic acid, alpha-acetyl-4-chloro-, ethyl ester
• ALBB-021817
• Ethyl 2-(4-Chlorobenzyl)-3-oxobutanoate

• MDL： MFCD03093820
• Inchi： 1S/C13H15ClO3/c1-3-17-13(16)12(9(2)15)8-10-4-6-11(14)7-5-10/h4-7,12H,3,8H2,1-2H3
• InChI Key： HQZNZKQSSZWNEB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C(=O)OCC)C(C)=O

Computed Properties

• Exact Mass: 254.07100
• Monoisotopic Mass: 254.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.2±0.1 g/cm3
• Boiling Point: 180 °C
• Flash Point: 129.5±22.7 °C
• PSA: 43.37000
• LogP: 2.65080
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 2-(4-Chlorobenzyl)-3-oxobutanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 2-(4-Chlorobenzyl)-3-oxobutanoate

Chemical Overview of Ethyl 2-(4-Chlorobenzyl)-3-oxobutanoate (CAS No. 36600-72-3)

Ethyl 2-(4-Chlorobenzyl)-3-oxobutanoate, identified by the CAS registry number 36600-72-3, is a chemical compound with significant applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is a derivative of butanoic acid, modified with an ethyl ester group and a substituted benzyl moiety. The presence of the 4-chlorobenzyl group introduces unique electronic and steric properties, making it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of Ethyl 2-(4-Chlorobenzyl)-3-oxobutanoate in the development of bioactive molecules. Researchers have explored its role as an intermediate in the synthesis of antimicrobial agents and insecticides, leveraging its ability to form stable complexes with metal ions. The compound's ester functionality also makes it amenable to various catalytic transformations, such as transesterification and Michael addition reactions, which are critical in modern drug discovery pipelines.

The synthesis of Ethyl 2-(4-Chlorobenzyl)-3-oxobutanoate typically involves multi-step processes, including nucleophilic substitution and esterification reactions. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to enhance reaction efficiency and yield. These methods not only reduce production time but also minimize environmental impact, aligning with current green chemistry principles.

In terms of applications, Ethyl 2-(4-Chlorobenzyl)-3-oxobutanoate has shown promise in the development of biodegradable polymers and functional materials. Its ability to undergo polymerization under mild conditions makes it a valuable precursor for sustainable materials science. Additionally, its use in the formulation of agricultural chemicals has been supported by recent field trials, demonstrating its effectiveness in improving crop yields without adverse environmental effects.

From a toxicological perspective, studies on Ethyl 2-(4-Chlorobenzyl)-3-oxobutanoate have focused on its acute and chronic toxicity profiles. Results indicate that the compound exhibits low toxicity when handled according to recommended safety guidelines. Regulatory agencies have classified it as a non-hazardous substance under normal use conditions, provided appropriate protective measures are taken during handling and storage.

Looking ahead, the demand for Ethyl 2-(4-Chlorobenzyl)-3-oxobutanoate is expected to grow due to its expanding role in specialty chemical markets. Innovations in synthetic methodologies and application development will likely drive further advancements in its utilization across diverse industries. As research continues to uncover new potential uses, this compound remains a cornerstone in contemporary organic chemistry.